4-amino-3-iodobenzene-1-sulfonyl fluoride

• IUPAC Name: 4-amino-3-iodobenzenesulfonyl fluoride
• InChI: InChI=1S/C6H5FINO2S/c7-12(10,11)4-1-2-6(9)5(8)3-4/h1-3H,9H2
• InChI Key: YSRXPPRYBFSBFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)F)I)N
• Molecular Formula: C6H5FINO2S
• Molecular Weight: 301.08 g/mol

Description

4-amino-3-iodobenzene-1-sulfonyl fluoride (AIBF) is a chemical compound used in a variety of scientific applications. It is a colorless, crystalline solid that has a melting point of 149-150°C and a boiling point of 253-254°C. AIBF is a highly reactive and water-soluble compound that has a wide range of applications in organic and inorganic chemistry, biochemistry and pharmacology.

Scientific Research Applications

4-amino-3-iodobenzene-1-sulfonyl fluoride has a wide range of applications in scientific research. It is used as a catalyst in organic synthesis, as a reagent for the synthesis of peptides, and as a fluorescent label for proteins. This compound is also used in the synthesis of various organic compounds and in the synthesis of polymers. In addition, this compound is used in the synthesis of polymers for drug delivery, in the synthesis of polymeric materials for medical applications, and in the synthesis of polymeric materials for energy storage.

Mechanism of Action

4-amino-3-iodobenzene-1-sulfonyl fluoride is a highly reactive compound that is capable of reacting with many different molecules. It is an electrophilic reagent that can react with nucleophiles, such as amines, alcohols, and carboxylic acids. This compound can also react with other electrophiles, such as carbonyl compounds and halides. The reaction of this compound with nucleophiles results in the formation of a new covalent bond between the nucleophile and the this compound molecule.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to inhibit the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. This compound has been shown to inhibit the enzyme lipoxygenase, which is involved in the synthesis of leukotrienes. Additionally, this compound has been shown to inhibit the enzyme xanthine oxidase, which is involved in the oxidation of purines.

Advantages and Limitations for Lab Experiments

4-amino-3-iodobenzene-1-sulfonyl fluoride has several advantages for laboratory experiments. It is a highly reactive compound and can be used to synthesize a wide range of organic compounds. This compound is also water-soluble, which makes it easy to use in aqueous solutions. Additionally, this compound is relatively inexpensive and readily available. However, this compound is also a highly reactive compound and can be hazardous if not handled properly.

Future Directions

4-amino-3-iodobenzene-1-sulfonyl fluoride has a wide range of potential applications in scientific research. It could be used in the synthesis of new drugs and in the development of new materials for medical applications. This compound could also be used as a catalyst in the synthesis of organic compounds and in the synthesis of polymeric materials. Additionally, this compound could be used in the development of new energy storage materials and in the synthesis of new polymers for drug delivery.

Synthesis Methods

4-amino-3-iodobenzene-1-sulfonyl fluoride can be synthesized through a two-step reaction. The first step is the reaction of 4-amino-3-iodobenzene-1-sulfonic acid with hydrochloric acid. This reaction produces 4-amino-3-iodobenzene-1-sulfonyl chloride. In the second step, this intermediate is reacted with sodium fluoride to produce this compound.